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Compound of Interest

Compound Name: AG 555

Cat. No.: B1665056 Get Quote

Technical Support Center: AG 555
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the proper handling, storage, and use of AG
555 to prevent its degradation and ensure experimental success.

Frequently Asked Questions (FAQs)
Q1: What is AG 555 and what is its primary mechanism of action?

AG 555, also known as Tyrphostin AG 555, is a potent and selective inhibitor of the Epidermal

Growth Factor Receptor (EGFR) tyrosine kinase.[1][2] Its primary mechanism of action is to

block the autophosphorylation of EGFR, thereby inhibiting downstream signaling pathways

involved in cell proliferation, survival, and differentiation. AG 555 has also been shown to block

the activation of Cyclin-dependent kinase 2 (Cdk2).

Q2: How should I store AG 555 powder to prevent degradation?

To ensure the long-term stability of AG 555, it is crucial to store the compound as a powder at

-20°C.[1] Under these conditions, AG 555 is stable for at least four years.[1]

Q3: What is the recommended procedure for preparing and storing AG 555 stock solutions?

For experimental use, AG 555 should be dissolved in a suitable solvent, such as dimethyl

sulfoxide (DMSO). The stability of the stock solution is dependent on the storage temperature:
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Storage Temperature Shelf Life

-80°C Up to 6 months

-20°C Up to 1 month

It is highly recommended to aliquot the stock solution into single-use vials to avoid repeated

freeze-thaw cycles, which can accelerate degradation.

Q4: What are the potential degradation pathways for AG 555?

While specific degradation pathways for AG 555 have not been extensively documented in the

available literature, related tyrphostin compounds are known to be susceptible to certain types

of degradation:

Photodegradation: Some tyrphostins can undergo photoisomerization or [2+2] cycloaddition

when exposed to light, both in solution and in the solid state.

Hydrolysis: Tyrphostin A9 has been shown to undergo hydrolysis in biological matrices,

breaking down into smaller molecules.

Given these potential pathways, it is prudent to protect AG 555 from light and moisture to

minimize degradation.

Q5: How can I prepare stable aqueous working solutions of AG 555 for my experiments?

Directly dissolving AG 555 in aqueous buffers can be challenging due to its limited solubility. A

common method to prepare a working solution for in vivo studies involves a multi-step process:

Prepare a concentrated stock solution in DMSO.

For a 1 mL working solution, take 100 µL of the DMSO stock and add it to 400 µL of

PEG300, mixing thoroughly.

Add 50 µL of Tween-80 and mix again.

Finally, add 450 µL of saline to reach the final volume of 1 mL.[1]
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Note: The stability of AG 555 in aqueous solutions is expected to be limited. Therefore, it is

recommended to prepare fresh working solutions for each experiment and use them promptly.
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Problem Potential Cause Recommended Solution

Inconsistent or weaker than

expected biological activity

Degradation of AG 555 due to

improper storage or handling.

- Ensure AG 555 powder is

stored at -20°C. - Prepare

fresh stock solutions in DMSO

and store them at -80°C for no

longer than 6 months. - Avoid

repeated freeze-thaw cycles by

using aliquots. - Protect all

solutions from light.

Precipitation of AG 555 in

aqueous media.

- Confirm the solubility of AG

555 in your specific

experimental buffer. - Consider

using the recommended

protocol with PEG300 and

Tween-80 for improved

solubility in aqueous solutions.

[1] - Visually inspect the

solution for any precipitates

before use.

High background or off-target

effects in cell-based assays

Use of excessively high

concentrations of AG 555.

- Perform a dose-response

experiment to determine the

optimal concentration for your

specific cell line and

experimental conditions. -

Refer to published literature for

typical working concentrations.

Non-specific binding.

- Ensure proper blocking steps

in your experimental protocol. -

Include appropriate vehicle

controls (e.g., DMSO without

AG 555) to assess the effect of

the solvent.

Variability between

experiments

Inconsistent preparation of AG

555 working solutions.

- Standardize the protocol for

preparing working solutions. -

Always prepare fresh working
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solutions immediately before

each experiment.

Experimental Protocols
Protocol for Assessing AG 555 Stability in Solution

This protocol outlines a method to evaluate the stability of AG 555 in a specific solvent or buffer

over time.

Preparation of AG 555 Solution: Prepare a solution of AG 555 at the desired concentration in

the solvent or buffer of interest.

Initial Analysis (Time 0): Immediately after preparation, analyze the solution using High-

Performance Liquid Chromatography (HPLC) to determine the initial concentration and purity

of AG 555. This will serve as the baseline.

Storage Conditions: Store aliquots of the solution under the desired conditions (e.g.,

protected from light at room temperature, 4°C, or -20°C).

Time-Point Analysis: At predetermined time points (e.g., 1, 3, 7, and 14 days), remove an

aliquot and re-analyze it by HPLC.

Data Analysis: Compare the peak area of AG 555 at each time point to the initial peak area

to calculate the percentage of degradation. The appearance of new peaks may indicate the

formation of degradation products.
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Click to download full resolution via product page

Caption: EGFR signaling pathway and the inhibitory action of AG 555.
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Caption: Workflow for assessing the stability of AG 555 solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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